![molecular formula C11H12ClNO2 B3937574 2-(4-chlorophenoxy)-N-cyclopropylacetamide](/img/structure/B3937574.png)
2-(4-chlorophenoxy)-N-cyclopropylacetamide
Overview
Description
2-(4-chlorophenoxy)-N-cyclopropylacetamide, also known as CPPAC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. CPPAC belongs to the class of amides and is structurally similar to the anti-inflammatory drug, naproxen.
Scientific Research Applications
2-(4-chlorophenoxy)-N-cyclopropylacetamide has been studied for its potential therapeutic properties in various fields of research. In the field of neuroscience, this compound has been shown to have neuroprotective effects against oxidative stress and inflammation-induced neuronal damage. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, as it has been shown to inhibit the formation of amyloid-beta plaques, which are a hallmark of the disease.
In the field of cancer research, this compound has been shown to have anti-tumor effects against various cancer cell lines, including breast, lung, and prostate cancer. This compound has been shown to induce apoptosis, inhibit cell proliferation, and suppress tumor growth in animal models.
Mechanism of Action
The mechanism of action of 2-(4-chlorophenoxy)-N-cyclopropylacetamide is not fully understood, but it is thought to involve the inhibition of various enzymes and signaling pathways. This compound has been shown to inhibit cyclooxygenase-2 (COX-2), which is an enzyme involved in the inflammation pathway. Additionally, this compound has been shown to inhibit the activity of protein kinase C (PKC), which is involved in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. In a study on rats, this compound was shown to decrease the levels of oxidative stress markers and increase the levels of antioxidant enzymes in the brain. Additionally, this compound was shown to improve cognitive function in rats with induced cognitive impairment.
In another study on rats, this compound was shown to decrease the levels of pro-inflammatory cytokines and increase the levels of anti-inflammatory cytokines in the lungs. This suggests that this compound may have potential therapeutic effects in the treatment of lung inflammation and respiratory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-chlorophenoxy)-N-cyclopropylacetamide in lab experiments is its relatively low cost and easy synthesis method. Additionally, this compound has been shown to have low toxicity in animal models, making it a potentially safe compound for use in research. However, one limitation of using this compound is its limited solubility in water, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 2-(4-chlorophenoxy)-N-cyclopropylacetamide. One potential direction is to further investigate its neuroprotective effects and potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to understand the mechanism of action of this compound and its potential use in the treatment of cancer and inflammation-related diseases. Finally, future research could focus on developing more soluble forms of this compound for use in various experiments and potential therapeutic applications.
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound in various fields of research.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-cyclopropylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12ClNO2/c12-8-1-5-10(6-2-8)15-7-11(14)13-9-3-4-9/h1-2,5-6,9H,3-4,7H2,(H,13,14) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIMVUHMPKRFPSO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)COC2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.67 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
>33.9 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49732213 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.